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Cat. No.: B15591509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Derrisisoflavone H is a prenylated isoflavonoid isolated from the plant Derris robusta.[1] While

the specific biological activities of Derrisisoflavone H are not yet extensively characterized, its

structural similarity to other isoflavones suggests potential as an enzyme inhibitor. Structurally

related isoflavonoids have demonstrated inhibitory effects on a variety of enzymes, including

DNA topoisomerase II and phosphodiesterase 5 (PDE5).[2][3][4][5][6][7] These enzymes are

implicated in various diseases, including cancer and cardiovascular conditions, making

isoflavonoids attractive candidates for drug discovery.[8][9]

These application notes provide detailed protocols for researchers to investigate the potential

inhibitory effects of Derrisisoflavone H on two key enzyme targets: human DNA

topoisomerase IIα and human phosphodiesterase 5A1. The protocols are designed for both

initial high-throughput screening and more detailed kinetic analysis to characterize the

mechanism of inhibition.

Data Presentation
Table 1: Hypothetical Inhibitory Activity of
Derrisisoflavone H Against Target Enzymes
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Target Enzyme Inhibitor IC50 (µM) Ki (µM)
Mode of
Inhibition

Human DNA

Topoisomerase

IIα

Derrisisoflavone

H
TBD TBD TBD

Genistein

(Reference)[4][6]
37.5 - Non-competitive

Human

Phosphodiestera

se 5A1

Derrisisoflavone

H
TBD TBD TBD

Derrisisoflavone

A (Reference)[7]
9 - -

Icariin

(Reference)[10]
5.9 - -

Sildenafil

(Reference)[10]
0.074 - Competitive

TBD: To be determined by experimental analysis.

Experimental Protocols
Protocol 1: High-Throughput Screening (HTS) for
Enzyme Inhibitors
This protocol outlines a general workflow for the initial screening of a compound library,

including Derrisisoflavone H, to identify potential enzyme inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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